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Compound of Interest

Compound Name: Dibutyl itaconate

Cat. No.: B1584537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of dibutyl itaconate (DBI), a bio-based

monomer with significant potential in polymer chemistry and advanced biomedical applications.

This document covers its fundamental properties, synthesis, polymerization, and

characterization, with a special focus on its emerging role in drug delivery and

immunomodulation.

Core Properties of Dibutyl Itaconate
Dibutyl itaconate is an ester of itaconic acid, a C5-dicarboxylic acid that is recognized by the

U.S. Department of Energy as a key bio-based platform chemical.[1] Its structure, featuring a

vinylidene group and two carboxylic ester functionalities, makes it a versatile monomer for the

synthesis of a wide range of polymers.
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Property Value Reference

CAS Number 2155-60-4 [2]

Molecular Formula C₁₃H₂₂O₄ [2]

Molecular Weight 242.31 g/mol [2]

Appearance
Clear, colorless to pale yellow

liquid
[3]

Boiling Point 284 °C [2]

Density 0.985 g/mL at 25 °C [2]

Refractive Index n20/D 1.444 [2]

Solubility

Soluble in organic solvents like

ethanol and acetone; limited

solubility in water.

[3]

Synthesis and Polymerization of Dibutyl Itaconate
The primary route for synthesizing dibutyl itaconate is through the esterification of itaconic

acid with n-butanol.[1] This reaction can be catalyzed by various acids, including homogeneous

catalysts like sulfuric acid and p-toluenesulfonic acid, as well as heterogeneous solid acid

catalysts.[1]

Experimental Protocol: Synthesis of Dibutyl Itaconate
Objective: To synthesize dibutyl itaconate via acid-catalyzed esterification of itaconic acid and

n-butanol.

Materials:

Itaconic acid

n-Butanol

p-Toluenesulfonic acid monohydrate (catalyst)
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Toluene

Hydroquinone (polymerization inhibitor)

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Procedure:

Set up a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus for

azeotropic removal of water.

To the flask, add itaconic acid, a molar excess of n-butanol, and a catalytic amount of p-

toluenesulfonic acid monohydrate.

Add a small amount of hydroquinone to inhibit polymerization.

Add toluene to the reaction mixture to facilitate azeotropic water removal.

Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by

observing the amount of water collected in the Dean-Stark trap.

Once the theoretical amount of water has been collected, cool the reaction mixture to room

temperature.

Neutralize the excess acid by washing the mixture with a saturated sodium bicarbonate

solution until effervescence ceases.

Separate the organic layer and wash it with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and remove the solvent and excess n-butanol under reduced pressure

using a rotary evaporator.
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The crude dibutyl itaconate can be further purified by vacuum distillation.

Polymerization of Dibutyl Itaconate
Dibutyl itaconate can be polymerized through various techniques, including free radical

polymerization, emulsion polymerization, and controlled radical polymerization methods like

Atom Transfer Radical Polymerization (ATRP) and Reversible Addition-Fragmentation chain

Transfer (RAFT) polymerization. The choice of polymerization technique influences the

polymer's microstructure, molecular weight, and polydispersity.[4][5][6]

Experimental Workflow: Emulsion Polymerization of Dibutyl Itaconate Copolymers
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Caption: Workflow for emulsion polymerization of dibutyl itaconate copolymers.
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Characterization of Dibutyl Itaconate and its
Polymers
A suite of analytical techniques is employed to characterize dibutyl itaconate and its

corresponding polymers, ensuring structural integrity and desired material properties.

Analytical Technique Purpose Key Observables

Nuclear Magnetic Resonance

(NMR) Spectroscopy

Structural elucidation and

confirmation of monomer purity

and polymer composition.

¹H NMR: Characteristic peaks

for vinylidene protons and

ester alkyl chains. ¹³C NMR:

Signals for carbonyl carbons

and olefinic carbons.

Fourier-Transform Infrared

(FTIR) Spectroscopy

Identification of functional

groups.

Strong C=O stretching

vibration for the ester groups

(~1730 cm⁻¹), C=C stretching

for the vinylidene group (~1640

cm⁻¹).

Gel Permeation

Chromatography (GPC)

Determination of molecular

weight (Mn, Mw) and

polydispersity index (PDI) of

polymers.

Elution profile provides

information on the molecular

weight distribution.

Dynamic Light Scattering

(DLS)

Measurement of particle size

of polymer nanoparticles or

microparticles in a dispersion.

Provides the hydrodynamic

diameter of the particles.

Biomedical Applications: A Frontier for Dibutyl
Itaconate
The biocompatible and biodegradable nature of polymers derived from itaconic acid and its

esters opens up a plethora of opportunities in the biomedical field, particularly in drug delivery

and immunomodulation.

Drug Delivery Systems
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Polymers and copolymers of dibutyl itaconate are being explored for the development of

controlled drug delivery systems.[7][8] These materials can be formulated into microparticles or

nanoparticles to encapsulate therapeutic agents, offering advantages such as sustained

release and targeted delivery.[8][9] For instance, itaconic acid-based molecularly imprinted

polymers have been developed for pH-triggered drug release.[10]

Experimental Protocol: Preparation of Poly(dibutyl itaconate)-based Nanoparticles for Drug

Delivery

Objective: To prepare drug-loaded nanoparticles from a pre-synthesized poly(dibutyl
itaconate) copolymer using an oil-in-water emulsion solvent evaporation method.

Materials:

Poly(dibutyl itaconate) copolymer

Hydrophobic drug

Dichloromethane (DCM) or other suitable organic solvent

Poly(vinyl alcohol) (PVA) solution (as a stabilizer)

Deionized water

Procedure:

Dissolve the poly(dibutyl itaconate) copolymer and the hydrophobic drug in DCM to form

the oil phase.

Prepare an aqueous solution of PVA.

Add the oil phase to the aqueous PVA solution under high-speed homogenization or

sonication to form an oil-in-water emulsion.

Stir the emulsion at room temperature for several hours to allow for the evaporation of the

DCM.

Collect the formed nanoparticles by centrifugation.
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Wash the nanoparticles with deionized water to remove excess PVA and unencapsulated

drug.

Lyophilize the nanoparticles to obtain a dry powder.

Characterize the nanoparticles for size (DLS), morphology (SEM/TEM), drug loading, and

encapsulation efficiency.

Immunomodulatory and Anti-inflammatory Properties
Recent research has highlighted the significant immunomodulatory roles of itaconate and its

derivatives.[11][12] Itaconate is an endogenous metabolite that can regulate inflammatory

responses in macrophages.[13] Cell-permeable derivatives of itaconate, such as dimethyl

itaconate and 4-octyl itaconate, have demonstrated potent anti-inflammatory effects.[11] This

positions itaconate-based polymers and prodrugs as promising candidates for the treatment of

inflammatory diseases.[14]

Signaling Pathway: Immunomodulatory Action of Itaconate
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Caption: Immunomodulatory pathways influenced by itaconate in macrophages.

Conclusion
Dibutyl itaconate is a versatile, bio-based monomer with a growing portfolio of applications,

extending from sustainable polymers to sophisticated biomedical technologies. Its

straightforward synthesis, tunable polymerization, and the inherent biological activity of the
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itaconate moiety make it a compelling building block for researchers in materials science and

drug development. Future research will likely focus on refining polymerization techniques to

achieve greater control over polymer architecture and further exploring the therapeutic potential

of itaconate-based materials in a clinical context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to Dibutyl Itaconate:
From Synthesis to Advanced Biomedical Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1584537#dibutyl-itaconate-cas-number-
and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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